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Abstract

Allyl bromide (3-bromopropene) is a highly versatile and reactive alkylating agent extensively
utilized in organic synthesis. Its unique chemical structure, possessing both a reactive bromine
atom and a double bond, allows for the introduction of the allyl group into a wide array of
molecules. This guide provides an in-depth technical overview of allyl bromide's properties,
reactivity, and applications as an alkylating agent. It includes detailed experimental protocols
for key transformations, quantitative data summarized in structured tables, and visualizations of
reaction mechanisms and workflows to aid researchers in its effective and safe utilization.

Introduction

Allyl bromide is a colorless to light yellow liquid with a pungent odor, valued in organic
chemistry for its ability to act as an electrophilic allylating agent.[1][2] It is more reactive than
allyl chloride, making it a preferred reagent in many synthetic applications, though its higher
cost is a consideration.[2] The presence of the double bond in the allyl group provides a handle
for further functionalization, making it a valuable building block in the synthesis of complex
molecules, including polymers, pharmaceuticals, and fragrances.[1][3]

This guide will delve into the core applications of allyl bromide as an alkylating agent, focusing
on the formation of carbon-heteroatom (C-O, C-N, C-S) and carbon-carbon (C-C) bonds.
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Physicochemical Properties of Allyl Bromide

A thorough understanding of the physical and chemical properties of allyl bromide is crucial
for its safe handling and effective use in chemical reactions.

Property Value Reference(s)
Chemical Formula CsHsBr [2]

Molar Mass 120.977 g/mol [2]
Appearance Clear to light yellow liquid [1112]

Density 1.398 g/cm3 [2]

Melting Point -119 °C [2]

Boiling Point 71°C [2]

Solubility in Water Very slightly soluble [1]

Refractive Index (n D) 1.4697 (20 °C) [1]

Reactivity and Reaction Mechanisms

Allyl bromide's utility as an alkylating agent stems from its susceptibility to nucleophilic attack,
primarily through S_N2 and S_N2' mechanisms. The choice of nucleophile, solvent, and
reaction conditions can influence the regioselectivity of the reaction.

S N2 and S _N2' Reactions

Nucleophiles can attack the carbon atom bearing the bromine atom (a-carbon) in a direct S_N2
displacement, or they can attack the y-carbon of the double bond in an S_N2' (allylic
rearrangement) fashion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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